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Compound Name: 3-Methoxysulfolane

Cat. No.: B141373 Get Quote

3-Methoxysulfolane: A Technical Data Summary
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on 3-
Methoxysulfolane. A comprehensive literature search has revealed a significant lack of in-

depth scientific publications regarding its specific synthesis, detailed characterization, and

biological activity. Therefore, the information presented here is limited and should be

considered as a preliminary overview rather than an exhaustive technical guide.

Introduction
3-Methoxysulfolane, with the CAS number 20627-66-1, is a sulfolane derivative.[1][2]

Sulfolane and its derivatives are a class of organosulfur compounds known for their use as

industrial solvents, particularly in the extraction of aromatic hydrocarbons and in natural gas

purification.[3][4][5] While the parent compound, sulfolane, is well-characterized, 3-
Methoxysulfolane itself is primarily listed in chemical supplier catalogs with limited

accompanying scientific data. It is described as a clear, colorless oil.[1]

Physicochemical Properties
The known quantitative data for 3-Methoxysulfolane is sparse and primarily derived from

chemical supplier databases.
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Property Value Source

CAS Number 20627-66-1 [1][2]

Molecular Formula C5H10O3S [1]

Molecular Weight 150.2 g/mol [1]

Boiling Point 115 °C (at 0.1 Torr) [1]

Density 1.25±0.1 g/cm³ (Predicted) [1]

Solubility Chloroform, Methanol [1]

Physical Form Oil [1]

Color Clear Colourless [1]

Storage Refrigerator [1]

Hypothetical Synthesis Protocol
Note: The following is a hypothetical synthesis protocol based on general organic chemistry

principles for the etherification of alcohols. This procedure has not been validated for the

synthesis of 3-Methoxysulfolane and should be adapted and optimized with appropriate

safety precautions in a laboratory setting. The synthesis would likely start from 3-

hydroxysulfolane.

Objective: To synthesize 3-Methoxysulfolane from 3-hydroxysulfolane via Williamson ether

synthesis.

Materials:

3-Hydroxysulfolane

Sodium hydride (NaH) or other suitable base

Methyl iodide (CH3I) or dimethyl sulfate ((CH3)2SO4)

Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent
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Saturated aqueous ammonium chloride (NH4Cl) solution

Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Deprotonation: Dissolve 3-hydroxysulfolane in anhydrous THF in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon). Cool the solution in an ice bath. Add sodium

hydride portion-wise with stirring. Allow the reaction to stir at room temperature for 1 hour, or

until hydrogen gas evolution ceases, to form the corresponding alkoxide.

Methylation: Cool the solution again in an ice bath and add methyl iodide dropwise. Allow the

reaction to warm to room temperature and stir overnight.

Quenching: Carefully quench the reaction by the slow addition of saturated aqueous

ammonium chloride solution.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash

the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3-
Methoxysulfolane.

Characterization: The purified product should be characterized by spectroscopic methods (¹H

NMR, ¹³C NMR, IR, and MS) to confirm its identity and purity.
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Hypothetical Synthesis Workflow
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Caption: Hypothetical workflow for the synthesis and characterization of 3-Methoxysulfolane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b141373?utm_src=pdf-body-img
https://www.benchchem.com/product/b141373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Characterization (Predicted)
No experimental spectroscopic data for 3-Methoxysulfolane has been found in the public

domain. The following are predictions based on the expected chemical structure:

¹H NMR: The spectrum would be expected to show signals for the methoxy group protons (a

singlet around 3.3-3.5 ppm) and complex multiplets for the protons on the sulfolane ring. The

proton at the C3 position, bearing the methoxy group, would likely appear as a multiplet.

¹³C NMR: The spectrum should display five distinct carbon signals. The methoxy carbon

would be expected around 55-60 ppm. The carbons of the sulfolane ring would appear at

different chemical shifts, with the C3 carbon being the most downfield of the ring carbons

due to the electronegative oxygen atom.

IR Spectroscopy: The spectrum would be characterized by strong S=O stretching bands in

the region of 1300-1350 cm⁻¹ and 1120-1160 cm⁻¹. C-O stretching vibrations for the ether

linkage would be expected around 1070-1150 cm⁻¹. The spectrum would also show C-H

stretching and bending vibrations.

Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+)

corresponding to the molecular weight of 3-Methoxysulfolane (150.03 g/mol ).

Fragmentation patterns would likely involve the loss of the methoxy group and cleavage of

the sulfolane ring.

Biological Activity and Signaling Pathways
There is no information available in the scientific literature regarding any biological activity or

mechanism of action for 3-Methoxysulfolane. Studies on other sulfolane derivatives have

explored a range of applications, including their use as building blocks for biologically active

compounds. However, no specific data for 3-Methoxysulfolane has been reported.
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Caption: Logical workflow for future biological investigation of 3-Methoxysulfolane.

Conclusion and Future Directions
3-Methoxysulfolane is a commercially available compound with limited publicly available

scientific data beyond basic physicochemical properties. The lack of detailed experimental

protocols for its synthesis and characterization, as well as the absence of any biological

studies, highlights a significant knowledge gap.

For researchers and professionals in drug development, this compound represents an

unexplored chemical entity. Future work should focus on:
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Developing and optimizing a reliable synthetic route.

Conducting full spectroscopic characterization (NMR, IR, MS, etc.).

Performing in vitro and in vivo screening to explore potential biological activities.

This foundational research is necessary to determine if 3-Methoxysulfolane or its derivatives

have any potential applications in medicinal chemistry or other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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